Cas no 33214-76-5 (2-Pyrazinecarboxamide, 3,5-diamino-6-chloro-N-[(cyanoamino)iminomethyl]-)

2-Pyrazinecarboxamide, 3,5-diamino-6-chloro-N-[(cyanoamino)iminomethyl]- structure
33214-76-5 structure
Product Name:2-Pyrazinecarboxamide, 3,5-diamino-6-chloro-N-[(cyanoamino)iminomethyl]-
CAS No:33214-76-5
MF:C7H7ClN8O
MW:254.636477708817
CID:297070
PubChem ID:136429168
Update Time:2025-04-19

2-Pyrazinecarboxamide, 3,5-diamino-6-chloro-N-[(cyanoamino)iminomethyl]- Chemical and Physical Properties

Names and Identifiers

    • 2-Pyrazinecarboxamide, 3,5-diamino-6-chloro-N-[(cyanoamino)iminomethyl]-
    • 3,5-diamino-6-chloro-N-[(2-cyanohydrazinyl)methylidene]pyrazine-2-carboxamide
    • Pyrazinecarboxamide, 3,5-diamino-6-chloro-N-(cyanoamidino)- (8CI)
    • Pyrazinecarboxamide, 3,5-diamino-6-chloro-N-[(cyanoamino)iminomethyl]- (9CI)
    • DTXSID80855590
    • 3,5-Diamino-6-chloro-N-[(E)-(2-cyanohydrazinyl)methylidene]pyrazine-2-carboxamide
    • 33214-76-5
    • SCHEMBL11103598
    • Inchi: 1S/C7H7ClN8O/c8-4-6(11)16-5(10)3(15-4)7(17)12-2-14-13-1-9/h2,13H,(H4,10,11,16)(H,12,14,17)
    • InChI Key: JMZNVRXHAFJZQJ-UHFFFAOYSA-N
    • SMILES: ClC1=C(N)N=C(C(C(N/C=N/NC#N)=O)=N1)N

Computed Properties

  • Exact Mass: 254.04341
  • Monoisotopic Mass: 254.0431346g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 351
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 155Ų

Experimental Properties

  • PSA: 155.1
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